Cas no 2248337-61-1 (2-(Difluoromethyl)-6-fluoro-3-methylbenzoic acid)

• Product Name: 2-(Difluoromethyl)-6-fluoro-3-methylbenzoic acid
• CAS No: 2248337-61-1
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 6236723
• PubChem ID: 137938189
• Update Time: 2025-06-08

2-(Difluoromethyl)-6-fluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-3-methylbenzoic acid
• 2248337-61-1
• EN300-6509615

• Inchi： 1S/C9H7F3O2/c1-4-2-3-5(10)7(9(13)14)6(4)8(11)12/h2-3,8H,1H3,(H,13,14)
• InChI Key： WALDYOFDSKMVBW-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C=CC=1C)F)F

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(Difluoromethyl)-6-fluoro-3-methylbenzoic acid

Recent Advances in the Application of 2-(Difluoromethyl)-6-fluoro-3-methylbenzoic Acid (CAS: 2248337-61-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(Difluoromethyl)-6-fluoro-3-methylbenzoic acid (CAS: 2248337-61-1) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This fluorinated benzoic acid derivative has garnered significant attention due to its unique structural properties, which make it a valuable building block for the development of novel therapeutic agents. Recent studies have highlighted its potential applications in drug discovery, particularly in the design of enzyme inhibitors and bioactive small molecules.

One of the key areas of research involving 2-(Difluoromethyl)-6-fluoro-3-methylbenzoic acid is its role as a precursor in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of both difluoromethyl and fluoro substituents in this compound provides a versatile scaffold for further chemical modifications, enabling the creation of compounds with tailored pharmacological properties.

Recent publications have demonstrated the utility of 2-(Difluoromethyl)-6-fluoro-3-methylbenzoic acid in the development of enzyme inhibitors. For instance, a study published in the Journal of Medicinal Chemistry explored its incorporation into the structure of inhibitors targeting specific kinases involved in inflammatory pathways. The results indicated that the fluorinated derivatives exhibited improved selectivity and potency compared to their non-fluorinated counterparts. This underscores the importance of fluorinated building blocks in optimizing drug candidates.

In addition to its applications in kinase inhibition, 2-(Difluoromethyl)-6-fluoro-3-methylbenzoic acid has also been investigated for its potential in targeting other biological pathways. A recent preprint on bioRxiv described its use in the synthesis of small molecules that modulate GPCR (G-protein-coupled receptor) activity. The study reported that the fluorinated analogs displayed enhanced binding affinity and functional activity, suggesting their potential as leads for GPCR-targeted therapeutics.

The synthetic accessibility of 2-(Difluoromethyl)-6-fluoro-3-methylbenzoic acid has also been a focus of recent research. A paper in Organic Letters detailed an efficient and scalable synthesis route for this compound, highlighting its feasibility for large-scale production. This is particularly relevant for pharmaceutical companies looking to incorporate fluorinated motifs into their drug discovery pipelines. The study emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent biological evaluations.

Beyond its direct applications, 2-(Difluoromethyl)-6-fluoro-3-methylbenzoic acid has also been explored as a tool compound in chemical biology. Researchers have utilized its fluorinated structure to probe enzyme mechanisms and study protein-ligand interactions using techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided valuable insights into the role of fluorine in molecular recognition and binding, further advancing the field of fluorinated drug design.

In conclusion, the recent research on 2-(Difluoromethyl)-6-fluoro-3-methylbenzoic acid (CAS: 2248337-61-1) highlights its multifaceted role in chemical biology and pharmaceutical research. Its unique structural features, combined with its synthetic versatility, make it a valuable asset in the development of novel therapeutic agents. Future studies are expected to further explore its potential in targeting diverse biological pathways and optimizing drug-like properties. As the field of fluorinated pharmaceuticals continues to grow, this compound is likely to remain a key player in the design of next-generation drugs.